2-(2,4-dichlorophenoxy)-N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)acetamide
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Description
2-(2,4-dichlorophenoxy)-N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)acetamide, also known as DFP-10825, is a small molecule drug that has been developed for the treatment of cancer. It is a potent inhibitor of the protein phosphatase 2A (PP2A), which is a tumor suppressor that is frequently downregulated in cancer cells.
Scientific Research Applications
Potential Pesticide Applications
Research on N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, a compound structurally similar to the query compound, has shown potential pesticide applications. These compounds have been characterized by X-ray powder diffraction, highlighting their significance in the development of new pesticides (E. Olszewska, B. Tarasiuk, S. Pikus, 2011).
Antibacterial Activity
Another research area involves the synthesis of N-substituted acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores to evaluate their antibacterial potentials. These compounds have shown moderate inhibitor activities against various bacterial strains, indicating the potential for antibacterial drug development (Kashif Iqbal et al., 2017).
Pharmaceutical Applications
A study presented data on the pharmacological and toxicological characterization of N-(2,6-dichlorophenyl)-2-(4-methyl-1-piperidinyl) acetamide (LIA), highlighting its novel analog and suggesting potential for further pharmaceutical development (M. Déciga-Campos et al., 2016).
Synthesis and Characterization
Research into the synthesis, characterization, and pharmacological evaluation of 1,3,4-oxadiazole and acetamide derivatives of ethyl nipecotate demonstrates the versatility of such compounds. These studies provide insights into the synthesis methodologies and the potential for various pharmacological applications (K. Nafeesa et al., 2017).
Catalytic Applications
A study on nano magnetite (Fe3O4) as a catalyst for the synthesis of 1-(aryl(piperidin-1-yl)methyl)naphthalene-2-ol and 1-(α-amido alkyl)-2-naphthol under ultrasound irradiation showcases the use of similar compounds in catalysis. This research points to advancements in chemical synthesis techniques and the role of nano-catalysts (M. Mokhtary, Mogharab Torabi, 2017).
properties
IUPAC Name |
2-(2,4-dichlorophenoxy)-N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20Cl2N2O4/c20-15-1-2-17(16(21)9-15)27-12-18(24)22-10-13-3-6-23(7-4-13)19(25)14-5-8-26-11-14/h1-2,5,8-9,11,13H,3-4,6-7,10,12H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JISXBGSRLBSQBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)COC2=C(C=C(C=C2)Cl)Cl)C(=O)C3=COC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20Cl2N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,4-dichlorophenoxy)-N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)acetamide |
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